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Compound of Interest
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Cat. No.: B3418778

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercial suppliers of
high-purity 2-furoyl chloride (CAS No. 527-69-5), a critical intermediate in the synthesis of
numerous pharmaceuticals.[1][2][3] This document outlines key quality parameters, available
purity levels, and the suppliers providing them. Furthermore, it details a high-purity synthesis
and purification protocol and presents visual workflows for clarity.

Introduction to 2-Furoyl Chloride

2-Furoyl chloride, also known as furan-2-carbonyl chloride, is a reactive acyl chloride widely
employed in organic synthesis.[4] Its significance in the pharmaceutical industry is underscored
by its role as a key building block for active pharmaceutical ingredients (APIs) such as the
veterinary cephalosporin ceftiofur, the anti-inflammatory agent mometasone furoate, and the
antiprotozoal drug quinfamide.[2][3] The purity of 2-furoyl chloride is paramount in drug
development and manufacturing to ensure the safety and efficacy of the final drug product.

Commercial Availability and Purity

A range of chemical suppliers offer 2-furoyl chloride at various purity grades, catering to
different research and development needs. High-purity grades, essential for pharmaceutical
applications, are typically characterized by gas chromatography (GC) or high-performance
liquid chromatography (HPLC).
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Table 1: Commercial Suppliers and Stated Purity of 2-
Euraoyl Chloride

Supplier

Stated Purity/Grade

Analytical Method

Country of Origin

Shree Ganesh

) >99% Gas Chromatography India
Remedies Ltd.
Swadev Chemicals
>99.00 % Not Specified India
Pvt Ltd
TCI (Tokyo Chemical )
>98.0% Gas Chromatography  Japan/India
Industry)
Simson Pharma High Quality (CoA
o J _Q W Not Specified India
Limited provided)
Manus Aktteva Research/Commercial N )
_ Not Specified India
Biopharma LLP Grade
CDH (Central Drug ] N ]
For Synthesis Not Specified India
House)
s d fine-chem limited Min. 98% Gas Chromatography India
Sigma-Aldrich 95% Not Specified USA
Meryer (Shanghai)
Chemical Technology 98% Not Specified China
Co., Ltd.
Alfa Aesar 98+% Not Specified USA
Shanghai Kaisai N ]
99% Not Specified China

Chemical Co., Ltd.

Note: The availability of a Certificate of Analysis (CoA) should be confirmed with the respective

supplier for detailed impurity profiles.

Quality Specifications and Impurity Profile
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For applications in drug development, a thorough understanding of the impurity profile of 2-
furoyl chloride is crucial. While specific impurity data is proprietary to the manufacturer and
detailed in the Certificate of Analysis, potential impurities can be inferred from the common
synthesis routes.

Table 2: Typical Physical and Chemical Properties of 2-
Euroyl Chloride

Property Value Reference
Molecular Formula CsH3ClO2 [4]
Molecular Weight 130.53 g/mol [4]
Appearance Colorless to pale yellow liquid [5]

Boiling Point 173-174 °C [41[6]
Melting Point -2°C [4][6]
Density ~1.324 g/mL at 25 °C [7]
Refractive Index ~1.531 at 20 °C

Potential Impurities:

Unreacted Starting Materials: 2-Furoic acid.

Reagents from Synthesis: Residual thionyl chloride or phosgene.

Byproducts: Polymers or degradation products formed during synthesis or distillation.

Solvents: Any solvents used in the synthesis or purification process.

A Chinese patent (CN106674166A) describes a method for producing 2-furoyl chloride with a
purity of up to 99.94% as determined by HPLC, indicating that very high purity levels are
achievable.[8]

Experimental Protocols
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Achieving high purity for 2-furoyl chloride necessitates carefully controlled synthesis and
purification procedures. The following protocol is based on a patented method designed to yield
a high-purity product suitable for pharmaceutical applications.[8][9]

High-Purity Synthesis of 2-Furoyl Chloride via Phosgene
Route

Objective: To synthesize high-purity 2-furoyl chloride from 2-furoic acid using phosgene.
Materials:

e 2-Furoic acid

e 2-Furoyl chloride (as solvent)

e N,N-dimethylformamide (DMF) (catalyst)

e Phosgene (gas)

Equipment:

Three-necked flask

Condensation reflux unit

Gas inlet tube

Stirrer

Oil bath

Vacuum distillation apparatus

Tail gas absorption device

Procedure:
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o Reaction Setup: In a three-necked flask equipped with a reflux condenser, stirrer, and gas
inlet, add 200g of 2-furoyl chloride to act as the solvent.

o Addition of Reactants: Add 100.0g of 2-furoic acid and 0.10g of N,N-dimethylformamide
(DMF) as a catalyst to the flask.

e Reaction Initiation: Heat the mixture to a temperature between 40-100 °C using an oil bath
while stirring continuously.

e Phosgene Introduction: Introduce phosgene gas into the reaction mixture over a period of 2
hours. The reaction mixture will transform from a white suspension to a brown liquid.

 Purification: After the reaction is complete, purify the crude product by vacuum distillation.
The fraction distilling at the appropriate temperature and pressure is collected as high-purity
2-furoyl chloride. A purity of over 99.9% can be achieved with this method.[8][9]

o Waste Treatment: The exhaust gas, containing unreacted phosgene and hydrogen chloride,
should be passed through an absorption device containing an alkaline solution.

Visualizing the Workflow

To better illustrate the process, the following diagrams, generated using the DOT language,
depict the synthesis and purification workflow.
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Caption: High-purity 2-furoyl chloride synthesis workflow.
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Caption: Logical flow of the vacuum distillation purification process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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